Cas no 509-14-8 (Methane, tetranitro-)
For strongOxidizing agent.Heated,Exposure to open flame,Or subject to friction\shock\There will be an explosion upon impact.If mixed with amines or acids, it can increase explosion sensitivity.Energy and combustibles\Organic or oxidizing substances form explosive mixtures,Burning or explosion can be caused by friction and contact with a small amount of water.Mainly used as rocket fuel in industry,Analytically used for the determination of unsaturated compounds.
2017year10month27day,The list of carcinogens published by the international agency for research on cancer of the World Health Organization is preliminarily sorted out for reference,Tetranitromethane in2BIn the list of carcinogens.
2017year10month27day,The list of carcinogens published by the international agency for research on cancer of the World Health Organization is preliminarily sorted out for reference,Tetranitromethane in2BIn the list of carcinogens.
Methane, tetranitro- structure
Methane, tetranitro-
Methane, tetranitro- Properties
Names and Identifiers
-
- Methane, tetranitro-
- Methane,tetranitro
- RCRA waste no. P112
- RCRA waste number P112
- Tetan
- Tetranitrokohlenstoff
- Tetranitro-methan
- tetranitro-methane
- NSC 16146
- TNM
- SCHEMBL71873
- Tox21_202353
- NCGC00091783-01
- UN1510
- NCGC00259902-01
- CAS-509-14-8
- Tetranitromethane(Technical)
- TETRANITROMETHANE [MI]
- NSC16146
- C19300
- Q412241
- TETRANITROMETHANE [HSDB]
- WLN: WNXNWNWNW
- DTXSID5021334
- NCI-C55947
- K1G7CKU98F
- CHEBI:82372
- TETRANITROMETHANE [IARC]
- Tetranitromethane [UN1510] [Oxidizer]
- CHEMBL261663
- HSDB 852
- NCGC00091783-02
- UN 1510
- NS00022261
- EINECS 208-094-7
- NCGC00091783-03
- DTXCID201334
- TETRANITROMETHANE
- UNII-K1G7CKU98F
- NCGC00256516-01
- CCRIS 2371
- NSC-16146
- Tox21_302834
- 509-14-8
- +Expand
-
- MFCD00007391
- NYTOUQBROMCLBJ-UHFFFAOYSA-N
- 1S/CN4O8/c6-2(7)1(3(8)9,4(10)11)5(12)13
- C([N+](=O)[O-])([N+](=O)[O-])([N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- 195.97200
- 0
- 8
- 0
- 195.97161297g/mol
- 13
- 209
- 0
- 0
- 0
- 0
- 0
- 1
- 0.1
- nothing
- 0
- 183Ų
Experimental Properties
- 0.79730
- 183.28000
- 13,9305
- n20/D 1.438(lit.)
- 126 °C(lit.)
- 13-14 °C (lit.)
- 8.4 mmHg ( 20 °C)
- Fahrenheit: 235.4 ° f
Celsius: 113 ° c - Slightly soluble (3.1 g/l) (25 º C),
- Colorless liquid with pungent smell. [1]
- Stability Oxidizer. Reacts with a wide variety of materials including organics, brass, zinc, cotton, sodium, pyridine, toluene, aluminium, finely powdered metals. Heat, friction and shock sensitive. May decompose or react with other chemicals violently.
- Insoluble in water, miscible in ethanol \ ether [11]
- 1.637 g/mL at 25 °C(lit.)
Methane, tetranitro- Security Information
- GHS03 GHS06 GHS08
- PB4025000
- 3
- 5.1
- S17-S28-S36/37-S45
- I
- I
- R8; R25; R26; R36/37/38; R40
- 5.1
- O T+
- UN 1510 5.1/PG 1
- H271-H301-H315-H319-H330-H335-H351
-
MissingPhrase-N15.00950417-P210-P280-P304
P340
P310-P370
P378-P371
P380
P375 - 2-8°C
- I
- 8-25-26-36/37/38-40
- Danger
- 5.1
Methane, tetranitro- Customs Data
- 2904209090
-
China Customs Code:
2904209090Overview:
2904209090 Other derivatives containing only nitro or nitroso groups.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2904209090 derivatives containing only nitro or only nitroso groups.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
Methane, tetranitro- Related Literature
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1. Keynote article. Photochemical nitration by tetranitromethane. Part XIX. The competitive reactions of trinitromethanide and nitrogen dioxide with radical cations and their use for selective nitrationsLennart Eberson,Michael P. Hartshorn,Finn Radner,Jan O. Svensson J. Chem. Soc. Perkin Trans. 2 1994 1719
-
2. IX.—Colorations produced by some organic nitro-compounds with special reference to tetranitromethaneErnest Magowan Harper,Alexander Killen Macbeth J. Chem. Soc. Trans. 1915 107 87
-
3. Formation and EPR spectral detection of methyl-substituted naphthalene radical cations and products of their further transformations: binaphthalene formationLennart Eberson,Michael P. Hartshorn,Ola Persson J. Chem. Soc. Perkin Trans. 2 1995 409
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4. 317. Complex formation between polynitro-compounds and aromatic hydrocarbons. Part III. Systems containing tetranitromethaneD. Ll. Hammick,R. P. Young J. Chem. Soc. 1936 1463
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5. XVII.—The interaction of tetranitromethane and potassium ferrocyanideFrederick Daniel Chattaway,John Malthouse Harrison J. Chem. Soc. Trans. 1916 109 171
-
6. Highly efficient rutile TiO2 photocatalysts with single Cu(ii) and Fe(iii) surface catalytic sitesSusann Neubert,Dariusz Mitoraj,Stephen A. Shevlin,Petra Pulisova,Manuel Heimann,Yonghua Du,Gregory K. L. Goh,Micha? Pacia,Krzysztof Krucza?a,Stuart Turner,Wojciech Macyk,Zheng Xiao Guo,Rosalie K. Hocking,Radim Beranek J. Mater. Chem. A 2016 4 3127
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7. Photochemical nitration by tetranitromethane. Part 36. Adduct formation in the photochemical reactions of 4-fluoroanisole and 4-fluoro-3-methylanisoleCraig P. Butts,Lennart Eberson,Michael P. Hartshorn,Ward T. Robinson J. Chem. Soc. Perkin Trans. 2 1996 1877
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Dariusz Mitoraj,Radim Beránek,Horst Kisch Photochem. Photobiol. Sci. 2010 9 31
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9. Kinetics and mechanisms of charge-transfer nitration. Part 2. Time-resolved spectral evolution of the ipso adducts from 1,4-dimethylnaphthalene cation radicalS. Sankararaman,J. K. Kochi J. Chem. Soc. Perkin Trans. 2 1991 165
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10. Dissociation equilibrium of nitroform in polar solvents studied by pulse radiolysisShamim A. Chaudhri,K.-D. Asmus J. Chem. Soc. Faraday Trans. 1 1972 68 385
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